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Abstract

This document provides a detailed protocol for the synthesis of 6(Z)-Octadecenol, also known
as petroselinyl alcohol, through the reduction of petroselinic acid using lithium aluminum
hydride (LiAIH4). This method offers a straightforward and high-yielding route to this valuable
long-chain unsaturated alcohol, which serves as a key intermediate in the synthesis of various
bioactive molecules and materials. The protocol includes a comprehensive list of materials, a
step-by-step procedure, safety precautions, and methods for the characterization of the final
product.

Introduction

Petroselinic acid, (6Z)-octadec-6-enoic acid, is a naturally occurring monounsaturated fatty acid
found in the seeds of plants from the Apiaceae family, such as parsley and coriander. Its unique
cis-double bond at the C6 position makes it a valuable precursor for the synthesis of various
oleochemicals. The reduction of the carboxylic acid functionality of petroselinic acid to a
primary alcohol yields 6(Z)-Octadecenol. This transformation is efficiently achieved using a
powerful reducing agent such as lithium aluminum hydride (LiAIH4). LiAIH4 is a potent source of
hydride ions and is highly effective in reducing carboxylic acids and esters to primary alcohols.
[1][2][3] Notably, under standard conditions, LiAlH4 selectively reduces the carbonyl group
without affecting the carbon-carbon double bond present in the fatty acid chain.[2] This
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application note provides a detailed, robust protocol for this synthesis, along with expected
outcomes and characterization data.

Reaction Scheme

The overall chemical transformation is the reduction of the carboxylic acid group of petroselinic
acid to a primary alcohol.
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Petroselinic Acid 1. LiAlH4, Dry THF 6(Z)-Octadecenol
(62)-Octadec-6-enoic acid 2. H3O* workup (Petroselinyl alcohol)

Reaction Setup:
- Add LiAlHa4 to dry THF under N2

Add Petroselinic Acid Solution
(dropwise)

(Reflux for 2-4 hours)

Quench with H20 and NaOH(aq)

'

Filter to Remove Aluminum Salts

l

(Solvent Evaporation & Column Chromatographa

'

Product Characterization
(NMR, IR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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